Cas no 878006-06-5 ((E)-[6]-Dehydroparadol)

(E)-[6]-Dehydroparadol is a bioactive phenolic compound structurally related to gingerol and paradol, known for its potential pharmacological properties. This compound features an α,β-unsaturated ketone moiety, which may contribute to its reactivity and biological activity. Research suggests it exhibits anti-inflammatory and antioxidant effects, making it of interest for therapeutic and nutraceutical applications. Its conjugated double-bond system enhances stability and may influence its interaction with biological targets. (E)-[6]-Dehydroparadol is studied for its role in modulating cellular pathways, particularly those involving oxidative stress and inflammation. The compound is typically synthesized under controlled conditions to ensure purity and reproducibility for research purposes.
(E)-[6]-Dehydroparadol structure
(E)-[6]-Dehydroparadol structure
Product Name:(E)-[6]-Dehydroparadol
CAS No:878006-06-5
MF:C17H24O3
MW:276.370665550232
CID:1913202
PubChem ID:6438480
Update Time:2025-06-07

(E)-[6]-Dehydroparadol Chemical and Physical Properties

Names and Identifiers

    • 1-(4-hydroxy-3-methoxyphenyl)dec-1-en-3-one
    • (E)-[6]-Dehydroparadol
    • 1-Decen-3-one, 1-(4-hydroxy-3-Methoxyphenyl)-, (1E)-
    • (1E)-1-(4-Hydroxy-3-methoxyphenyl)-1-decen-3-one (ACI)
    • (E)-1-(4-Hydroxy-3-methoxyphenyl)dec-1-en-3-one
    • F85592
    • SCHEMBL2840282
    • Dehydroparadol
    • AKOS032944911
    • HY-77293
    • MFCD18803626
    • 1-Decen-3-one, 1-(4-hydroxy-3-methoxyphenyl)-
    • 1-Decen-3-one,1-(4-hydroxy-3-methoxyphenyl)-,(1E)-
    • CHEMBL4093796
    • DA-69158
    • (e)-1-(4'-hydroxy-3'-methoxyphenyl)dec-1-en-3-one
    • 53172-10-4
    • MS-23931
    • CS-M1954
    • (1E)-1-(4-HYDROXY-3-METHOXYPHENYL)DEC-1-EN-3-ONE
    • 878006-06-5
    • AXMBOMODZLJDKX-PKNBQFBNSA-N
    • (e)-1-(4'-hydroxy-3'-methoxyphenyl)-dec-1-en-3-one
    • Inchi: 1S/C17H24O3/c1-3-4-5-6-7-8-15(18)11-9-14-10-12-16(19)17(13-14)20-2/h9-13,19H,3-8H2,1-2H3/b11-9+
    • InChI Key: AXMBOMODZLJDKX-PKNBQFBNSA-N
    • SMILES: C(/C1C=CC(O)=C(OC)C=1)=C\C(=O)CCCCCCC

Computed Properties

  • Exact Mass: 276.17254462g/mol
  • Monoisotopic Mass: 276.17254462g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 9
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 46.5Ų

(E)-[6]-Dehydroparadol Security Information

  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

(E)-[6]-Dehydroparadol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
DC Chemicals
DC10426-100 mg
(E)-[6]-Dehydroparadol
878006-06-5 >98%
100mg
$250.0 2022-02-28
DC Chemicals
DC10426-250 mg
(E)-[6]-Dehydroparadol
878006-06-5 >98%
250mg
$500.0 2022-02-28
DC Chemicals
DC10426-1 g
(E)-[6]-Dehydroparadol
878006-06-5 >98%
1g
$1000.0 2022-02-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
E911576-5mg
(E)-
878006-06-5 98%
5mg
¥1,144.80 2022-01-14
ChemScence
CS-M1954-5mg
(E)-[6]-Dehydroparadol
878006-06-5
5mg
$108.0 2022-04-26
ChemScence
CS-M1954-10mg
(E)-[6]-Dehydroparadol
878006-06-5
10mg
$180.0 2022-04-26
ChemScence
CS-M1954-50mg
(E)-[6]-Dehydroparadol
878006-06-5
50mg
$456.0 2022-04-26
ChemScence
CS-M1954-100mg
(E)-[6]-Dehydroparadol
878006-06-5
100mg
$576.0 2022-04-26
ChemScence
CS-M1954-500mg
(E)-[6]-Dehydroparadol
878006-06-5
500mg
$1176.0 2022-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
E88200-50mg
1-(4-hydroxy-3-methoxyphenyl)dec-1-en-3-one
878006-06-5 98%
50mg
¥6172.0 2023-09-07

(E)-[6]-Dehydroparadol Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: L-Proline Solvents: Methanol ;  30 min, 25 °C
1.2 Reagents: Triethylamine ;  48 h, 25 °C
1.3 Reagents: Water
Reference
Structure-Activity Relationships of 6- and 8-Gingerol Analogs as Anti-Biofilm Agents
Choi, Hyunsuk; et al, Journal of Medicinal Chemistry, 2017, 60(23), 9821-9837

Production Method 2

Reaction Conditions
1.1 Catalysts: p-Toluenesulfonic acid Solvents: Toluene ;  5 min, reflux
2.1 Reagents: Lithium hydroxide Solvents: Methanol ,  Tetrahydrofuran ,  Water ;  5 min, rt
2.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 7, rt
Reference
Synthesis, evaluation, and metabolism of novel [6]-shogaol derivatives as potent Nrf2 activators
Zhu, Yingdong; et al, Free Radical Biology & Medicine, 2016, 95, 243-254

Production Method 3

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Acetone ,  Water ;  0 °C
1.2 Reagents: Potassium carbonate Solvents: Acetone ;  0 °C
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethyl acetate
Reference
Synthesis of analogues of gingerol and shogaol, the active pungent principles from the rhizomes of Zingiber officinale and evaluation of their antiplatelet aggregation effects
Shih, Hung-Cheng; et al, International Journal of Molecular Sciences, 2014, 15(3), 3926-3951

Production Method 4

Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Methanol ,  Tetrahydrofuran ,  Water ;  5 min, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 7, rt
Reference
Synthesis, evaluation, and metabolism of novel [6]-shogaol derivatives as potent Nrf2 activators
Zhu, Yingdong; et al, Free Radical Biology & Medicine, 2016, 95, 243-254

Production Method 5

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethyl acetate
Reference
Synthesis of analogues of gingerol and shogaol, the active pungent principles from the rhizomes of Zingiber officinale and evaluation of their antiplatelet aggregation effects
Shih, Hung-Cheng; et al, International Journal of Molecular Sciences, 2014, 15(3), 3926-3951

Production Method 6

Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ,  Hexane ;  35 min, -78 °C
1.2 Solvents: Tetrahydrofuran ;  15 min, -78 °C
1.3 Reagents: Hydrochloric acid Solvents: Water
2.1 Catalysts: p-Toluenesulfonic acid Solvents: Toluene ;  5 min, reflux
3.1 Reagents: Lithium hydroxide Solvents: Methanol ,  Tetrahydrofuran ,  Water ;  5 min, rt
3.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 7, rt
Reference
Synthesis, evaluation, and metabolism of novel [6]-shogaol derivatives as potent Nrf2 activators
Zhu, Yingdong; et al, Free Radical Biology & Medicine, 2016, 95, 243-254

Production Method 7

Reaction Conditions
1.1 Solvents: Pyridine ;  overnight, 37 °C
2.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ,  Hexane ;  35 min, -78 °C
2.2 Solvents: Tetrahydrofuran ;  15 min, -78 °C
2.3 Reagents: Hydrochloric acid Solvents: Water
3.1 Catalysts: p-Toluenesulfonic acid Solvents: Toluene ;  5 min, reflux
4.1 Reagents: Lithium hydroxide Solvents: Methanol ,  Tetrahydrofuran ,  Water ;  5 min, rt
4.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 7, rt
Reference
Synthesis, evaluation, and metabolism of novel [6]-shogaol derivatives as potent Nrf2 activators
Zhu, Yingdong; et al, Free Radical Biology & Medicine, 2016, 95, 243-254

(E)-[6]-Dehydroparadol Raw materials

(E)-[6]-Dehydroparadol Preparation Products

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen